4-fluoro-N-{[1-(4-pentenoyl)-3-piperidinyl]methyl}benzamide

• IUPAC Name: 4-fluoro-N-[(1-pent-4-enoylpiperidin-3-yl)methyl]benzamide
• InChI: InChI=1S/C18H23FN2O2/c1-2-3-6-17(22)21-11-4-5-14(13-21)12-20-18(23)15-7-9-16(19)10-8-15/h2,7-10,14H,1,3-6,11-13H2,(H,20,23)
• InChI Key: MLZSUOQDOAMKMM-UHFFFAOYSA-N
• Canonical SMILES: C=CCCC(=O)N1CCCC(C1)CNC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C18H23FN2O2
• Molecular Weight: 318.4 g/mol

Description

4-fluoro-N-{[1-(4-pentenoyl)-3-piperidinyl]methyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including pharmacology, medicinal chemistry, and neuroscience. This compound is known for its unique chemical structure, which makes it an attractive target for research and development.

Mechanism of Action

The mechanism of action of 4-fluoro-N-{[1-(4-pentenoyl)-3-piperidinyl]methyl}benzamide is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain, particularly dopamine and serotonin. This compound has been shown to act as a partial agonist at dopamine D2 and serotonin 5-HT1A receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
In addition to its effects on neurotransmitter systems, 4-fluoro-N-{[1-(4-pentenoyl)-3-piperidinyl]methyl}benzamide has been shown to have other biochemical and physiological effects. For example, this compound has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-fluoro-N-{[1-(4-pentenoyl)-3-piperidinyl]methyl}benzamide in lab experiments is its potent and selective effects on neurotransmitter systems. This makes it a valuable tool for studying the role of dopamine and serotonin in various physiological and pathological processes. However, one limitation of this compound is its relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on 4-fluoro-N-{[1-(4-pentenoyl)-3-piperidinyl]methyl}benzamide. One area of interest is the development of new drugs based on this compound for the treatment of mental disorders such as schizophrenia and depression. Another direction is the study of the molecular mechanisms underlying its effects on neurotransmitter systems, which may lead to the identification of new drug targets. Finally, the use of this compound in animal models of neurological and psychiatric disorders may provide valuable insights into the pathophysiology of these conditions.

Synthesis Methods

The synthesis of 4-fluoro-N-{[1-(4-pentenoyl)-3-piperidinyl]methyl}benzamide involves the reaction of 4-fluorobenzoyl chloride with N-{[1-(4-pentenoyl)-3-piperidinyl]methyl}amine in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields the desired product in good yield.

Scientific Research Applications

4-fluoro-N-{[1-(4-pentenoyl)-3-piperidinyl]methyl}benzamide has been extensively studied for its potential applications in various fields of science. In pharmacology, this compound has been shown to exhibit potent antipsychotic and antidepressant effects, making it a promising candidate for the development of new drugs for the treatment of mental disorders.